molecular formula C18H23N3O3 B5561265 8-methoxy-N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]chromane-3-carboxamide

8-methoxy-N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]chromane-3-carboxamide

Cat. No. B5561265
M. Wt: 329.4 g/mol
InChI Key: SNUYIIWAYYFGCV-UHFFFAOYSA-N
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Description

8-methoxy-N-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)ethyl]chromane-3-carboxamide, also known as MMPE, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

  • The compound has been synthesized and characterized as part of research into novel chemical derivatives. For instance, Hassan, Hafez, and Osman (2014) studied the synthesis of related pyrazole and pyrimidine derivatives, which involved similar compounds in terms of structural and spectral analysis. This type of research lays the groundwork for understanding the compound's properties and potential applications (Hassan, Hafez, & Osman, 2014).

Cytotoxicity Studies

  • Studies involving cytotoxicity, such as the one conducted by Hassan, Hafez, and Osman (2014), indicate a potential application in cancer research. They evaluated in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells, suggesting potential applications in understanding and treating certain types of cancers (Hassan, Hafez, & Osman, 2014).

Antimicrobial Activity

  • Another area of application is antimicrobial research. Parameshwarappa, Lingamani, Patil, and Goudgaon (2009) synthesized similar compounds and screened them for antibacterial and antifungal activities. This suggests potential use in developing new antimicrobial agents (Parameshwarappa, Lingamani, Patil, & Goudgaon, 2009).

Drug Synthesis

  • The compound might also be involved in the synthesis of drugs. Ikemoto, Ito, Nishiguchi, Miura, and Tomimatsu (2005) described the synthesis of an orally active CCR5 antagonist, showcasing the compound's relevance in drug development processes (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).

Pharmaceutical Research

  • In pharmaceutical research, the compound could be relevant in studying the synthesis of various pharmaceutical derivatives. Beck and Lynch (1987) discussed the synthesis of related pyrazole carboxylate ester derivatives, which could be related to the development of new pharmaceutical compounds (Beck & Lynch, 1987).

properties

IUPAC Name

8-methoxy-N-methyl-N-[2-(1-methylpyrazol-4-yl)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N3O3/c1-20(8-7-13-10-19-21(2)11-13)18(22)15-9-14-5-4-6-16(23-3)17(14)24-12-15/h4-6,10-11,15H,7-9,12H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNUYIIWAYYFGCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)CCN(C)C(=O)C2CC3=C(C(=CC=C3)OC)OC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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